Cas no 1804174-98-8 (5-Cyano-7-methylthio-1H-benzimidazole)

5-Cyano-7-methylthio-1H-benzimidazole is a heterocyclic organic compound featuring a benzimidazole core substituted with a cyano group at the 5-position and a methylthio moiety at the 7-position. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical research. The cyano group enhances electrophilic character, facilitating further derivatization, while the methylthio substituent contributes to solubility and potential bioactivity. Its rigid aromatic framework ensures stability under various synthetic conditions. The compound serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its well-defined purity and consistent performance make it suitable for high-precision applications.
5-Cyano-7-methylthio-1H-benzimidazole structure
1804174-98-8 structure
Product Name:5-Cyano-7-methylthio-1H-benzimidazole
CAS No:1804174-98-8
MF:C9H7N3S
MW:189.236979722977
CID:4825462
Update Time:2025-10-19

5-Cyano-7-methylthio-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 5-Cyano-7-methylthio-1H-benzimidazole
    • Inchi: 1S/C9H7N3S/c1-13-8-3-6(4-10)2-7-9(8)12-5-11-7/h2-3,5H,1H3,(H,11,12)
    • InChI Key: YMZHSJJPPUCWRY-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC(C#N)=CC2=C1N=CN2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 234
  • XLogP3: 1.7
  • Topological Polar Surface Area: 77.8

5-Cyano-7-methylthio-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061003107-250mg
5-Cyano-7-methylthio-1H-benzimidazole
1804174-98-8 98%
250mg
$940.83 2022-04-02
Alichem
A061003107-500mg
5-Cyano-7-methylthio-1H-benzimidazole
1804174-98-8 98%
500mg
$1,355.91 2022-04-02
Alichem
A061003107-1g
5-Cyano-7-methylthio-1H-benzimidazole
1804174-98-8 98%
1g
$2,117.44 2022-04-02

Additional information on 5-Cyano-7-methylthio-1H-benzimidazole

Introduction to 5-Cyano-7-methylthio-1H-benzimidazole (CAS No. 1804174-98-8)

5-Cyano-7-methylthio-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 1804174-98-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzimidazole family, a class of molecules known for their diverse biological activities and applications in medicinal chemistry. The structural features of 5-Cyano-7-methylthio-1H-benzimidazole, including the presence of a cyano group at the 5-position and a methylthio group at the 7-position, contribute to its unique chemical properties and potential therapeutic utilities.

The benzimidazole core is a privileged scaffold in drug discovery, exhibiting a wide range of biological functions such as antiviral, antibacterial, anticancer, and anti-inflammatory activities. The introduction of functional groups like the cyano and methylthio substituents further modulates the pharmacological profile of this compound, making it a promising candidate for further investigation. In recent years, there has been an increasing interest in developing novel benzimidazole derivatives as lead compounds for therapeutic agents due to their favorable pharmacokinetic properties and low toxicity.

One of the most compelling aspects of 5-Cyano-7-methylthio-1H-benzimidazole is its potential role in the development of targeted therapies. The cyano group can serve as a bioisostere for other functional groups, such as carboxylic acids or amides, which are commonly found in biologically active molecules. This flexibility allows chemists to design derivatives with enhanced binding affinity and selectivity. Additionally, the methylthio group can participate in hydrogen bonding interactions, further enhancing the compound's ability to interact with biological targets.

Recent studies have highlighted the importance of 5-Cyano-7-methylthio-1H-benzimidazole in the context of drug discovery. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in cancer progression. The benzimidazole scaffold is known to interact with proteins in ways that can disrupt cancer cell signaling pathways. By incorporating the cyano and methylthio groups, scientists have been able to fine-tune these interactions, leading to more potent and selective inhibitors.

Another area where 5-Cyano-7-methylthio-1H-benzimidazole has shown promise is in the treatment of infectious diseases. The structural motif of benzimidazoles has been found to be effective against various pathogens due to its ability to disrupt essential cellular processes. The cyano group may enhance the compound's ability to penetrate bacterial cell walls, while the methylthio group could improve its binding affinity to viral proteases. These properties make 5-Cyano-7-methylthio-1H-benzimidazole a valuable asset in the fight against antibiotic-resistant bacteria and emerging viral infections.

In addition to its therapeutic applications, 5-Cyano-7-methylthio-1H-benzimidazole has also been studied for its potential in materials science. The benzimidazole ring system can be incorporated into polymers and coatings to enhance their mechanical strength and thermal stability. The cyano group can serve as a crosslinking agent, while the methylthio group can improve adhesion properties. These findings open up new possibilities for using 5-Cyano-7-methylthio-1H-benzimidazole in advanced material applications.

The synthesis of 5-Cyano-7-methylthio-1H-benzimidazole is another area of active research. Chemists have developed various synthetic routes that allow for efficient production of this compound on both laboratory and industrial scales. One common approach involves condensation reactions between appropriately substituted benzoylacetonitriles and thiourea derivatives. These reactions often yield high yields of the desired product and can be easily scaled up for larger quantities.

In conclusion, 5-Cyano-7-methylthio-1H-benzimidazole (CAS No. 1804174-98-8) is a versatile compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features make it an attractive candidate for further development as a therapeutic agent or functional material. As research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow in the years ahead.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司